Cas no 1672-50-0 (5,6-diamino-1,4-dihydropyrimidin-4-one)

• Product Name: 5,6-diamino-1,4-dihydropyrimidin-4-one
• CAS No: 1672-50-0
• MF: C₄H₆N₄O
• MW: 126.116639614105
• MDL: MFCD00006114
• CID: 41775
• PubChem ID: 253662552
• Update Time: 2025-04-18

5,6-diamino-1,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4,5-Diamino-6-hydroxypyrimidine
• 5,6-Diaminopyrimidin-4-ol
• 5,6-Diamino-4-hydroxypyrimidine
• 5,6-diaminopyrimidin-4(3H)-one
• 5,6-diamino-1H-pyrimidin-4-one
• 5,6-Diamino-4(1H)-pyrimidinone
• 5,6-Diamino-4-pyrimidinol
• NSC 36908
• TIMTEC-BB SBB004251
• 5,6-Diaminopyrimidine-4-ol
• 5,6-Diaminopyrimidin-4(1H)-one
• 5,6-DiaMino-4(3H)-pyriMidinone
• 4(1H)-Pyrimidinone, 5,6-diamino-
• 4,5-Diaminohypoxanthine
• 4(3H)-Pyrimidinone, 5,6-diamino-
• 4(1H)-Pyrimidinone, 5,6-diamino- (9CI)
• PWRHKLKFADDKHS-UHFFFAOYSA-N
• 4-Pyrimidinol, 5,6-diamino-
• NSC36908
• zlchem 30
• timtec-bb
• 5,6-diamino-1,4-dihydropyrimidin-4-one
• Z1198147238
• 5,6-Diamino-4-pyrimidinol #
• AB00430106-06
• A810835
• CHEMBL2151972
• NSC-36908
• Pyrimidine, 4-hydroxy-5,6-diamino-
• EN300-117532
• 4,5-diamino-1H-pyrimidin-6-one
• 5,6-diaminopyrimidin-4-one
• AMY15764
• DTXSID50168240
• CS-B0340
• 4(3H)-Pyrimidinone,6-diamino-
• MB00183
• AKOS025395594
• AC-25266
• NCGC00184194-03
• 4 pound not5-Diamino-6-hydroxypyrimidine
• NCGC00184194-02
• FT-0600447
• MFCD00235031
• GS-6485
• D4488
• SCHEMBL558620
• AKOS002676263
• NCGC00184194-01
• AKOS000265057
• 1672-50-0
• MFCD00006114
• 4-Pyrimidinol,6-diamino-
• SY019934
• ALBB-020645
• DB-006579
• 5,6-DIAMINO-3H-PYRIMIDIN-4-ONE
• AC-907/30002029
• 5,6-Diamino-4(3H)-pyrimidinone; 5,6-Diamino-4-pyrimidinol; NSC 36908;
• STK374778
• DTXCID7090731
• BBL007623
• 4-pyrimidinol, 5,6-diamino-, sulfate (1:1) (salt)
• pyrimidine, 4,5-diamino-6-hydroxy-

• MDL： MFCD00006114
• Inchi： 1S/C4H6N4O/c5-2-3(6)7-1-8-4(2)9/h1H,5H2,(H3,6,7,8,9)
• InChI Key： PWRHKLKFADDKHS-UHFFFAOYSA-N
• SMILES： O=C1C(=C(N)N=CN1)N

Computed Properties

• Exact Mass: 126.05400
• Monoisotopic Mass: 126.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 15
• XLogP3: -1.7
• Topological Polar Surface Area: 93.5

Experimental Properties

• Density: 1.84
• Boiling Point: 221.5℃ at 760 mmHg
• Flash Point: 87.8℃
• PSA: 97.79000
• LogP: 0.09670

5,6-diamino-1,4-dihydropyrimidin-4-one Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313